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Compound of Interest

Compound Name: beta-Ethynylserine

Cat. No.: B1218548

Introduction

B-Ethynylserine (BES) is a non-canonical amino acid that has garnered significant attention in
chemical biology and drug development. As a structural analog of L-threonine, it serves as a
valuable tool for probing and manipulating biological systems. Its terminal alkyne group
provides a bioorthogonal handle for “click" chemistry, enabling the specific labeling and tracking
of newly synthesized proteins.[1][2] Furthermore, its role as an antimetabolite of L-threonine
suggests potential applications in antimicrobial and therapeutic agent development.[3][4] This
technical guide provides a comprehensive overview of the structure, properties, synthesis, and
biological applications of 3-ethynylserine, with a focus on experimental protocols and data for
researchers in the field.

Structure and Properties

B-Ethynylserine, systematically named (2S,3R)-2-amino-3-hydroxypent-4-ynoic acid, is a chiral
molecule with two stereocenters.[5] Its structure features a terminal alkyne group, which is key
to its utility in bioorthogonal chemistry.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-ethynylserine is presented in Table
1. While experimental pKa values are not readily available in the literature, computed values
provide an estimation of its acidic and basic properties.
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Property Value Source

Molecular Formula CsH7NOs [5]

Molecular Weight 129.11 g/mol [5]
(2S,3R)-2-amino-3-

IUPAC Name ) ) [5]
hydroxypent-4-ynoic acid

CAS Number 65207-64-9 [5]

Appearance Off-white to light yellow solid [6]

N Water: 35 mg/mL (271.09 mM);

Solubility [6]
DMSO: 2 mg/mL (15.49 mM)
Powder: -20°C for 3 years; In

Storage [6]

solvent: -80°C for 6 months

Computed XLogP3 -3.9 [5]
Computed pKa (strongest
o 3.56 PubChem (Computed)
acidic)
Computed pKa (strongest
) 7.95 PubChem (Computed)
basic)
Biosynthesis

The natural biosynthesis of 3-ethynylserine has been elucidated in the bacterium Streptomyces

cattleya.[7] It is a multi-step enzymatic pathway that starts from the common amino acid L-

lysine. The key enzymes involved in this pathway are encoded by the bes gene cluster.

Biosynthetic Pathway of B-Ethynylserine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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